![molecular formula C19H29N3O5S2 B2566650 1-(4-butoxybenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide CAS No. 956271-12-8](/img/structure/B2566650.png)
1-(4-butoxybenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-butoxybenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide, also known as BAY-678, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BAY-678 is a sulfonamide-based compound that has shown promising results in various studies, including its use as a potent and selective inhibitor of a specific enzyme.
Scientific Research Applications
- Heterocyclic Synthesis : The compound serves as a versatile building block for constructing heterocyclic systems. Researchers have exploited its reactivity to create diverse ring structures, which are crucial in drug discovery .
- Spirocyclic Motifs : By incorporating this compound, scientists can access spirocyclic scaffolds. These unique three-dimensional arrangements are valuable for designing bioactive molecules .
- Multicomponent Reactions (MCRs) : The compound participates in MCRs, where three or more reactants combine selectively to form complex organic molecules. MCRs offer advantages like atom-economy and structural diversity, making them powerful tools in synthetic chemistry .
- Researchers have explored the use of this compound to modify biomolecules. Its unique reactivity allows for targeted transformations, potentially enhancing the properties of proteins, nucleic acids, or other biologically relevant molecules .
- The compound contributes to the synthesis of natural products. By incorporating it into synthetic pathways, chemists can access complex natural compounds with potential biological activities .
- Asymmetric versions of this compound can be employed in enantioselective reactions. These reactions yield chiral products, which are essential in drug development and other applications .
- The compound’s structure contains a quaternary carbon center. Quaternary carbons are challenging to synthesize, but they play a crucial role in medicinal chemistry and material science .
Medicinal Chemistry and Drug Design
Organic Synthesis
Modification of Biomolecules
Natural Product Synthesis
Asymmetric Synthesis
Quaternary Carbon Centers
properties
IUPAC Name |
1-(4-butoxyphenyl)sulfonyl-N,N-diethyl-3,5-dimethylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O5S2/c1-6-9-14-27-17-10-12-18(13-11-17)28(23,24)22-16(5)19(15(4)20-22)29(25,26)21(7-2)8-3/h10-13H,6-9,14H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVCFMHOAUSCIDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)S(=O)(=O)N2C(=C(C(=N2)C)S(=O)(=O)N(CC)CC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-butoxybenzenesulfonyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.